1-methyl-3-(pyridin-4-ylamino)pyrazin-2(1H)-one

• IUPAC Name: 1-methyl-3-(pyridin-4-ylamino)pyrazin-2-one
• InChI: InChI=1S/C10H10N4O/c1-14-7-6-12-9(10(14)15)13-8-2-4-11-5-3-8/h2-7H,1H3,(H,11,12,13)
• InChI Key: GCGINGISSHLADP-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C(C1=O)NC2=CC=NC=C2
• Molecular Formula: C10H10N4O
• Molecular Weight: 202.21 g/mol
• CAS No.: 2320421-57-4

Description

1-methyl-3-(pyridin-4-ylamino)pyrazin-2(1H)-one, also known as MPAPO, is a pyrazinone derivative that has gained attention in recent years due to its potential application in scientific research. MPAPO is a small molecule that can selectively bind to certain proteins and enzymes, making it a valuable tool for studying biochemical pathways and physiological processes.

Scientific Research Applications

Molecular Synthesis and Structural Analysis

A variety of compounds related to 1-methyl-3-(pyridin-4-ylamino)pyrazin-2(1H)-one have been synthesized and characterized for their potential in scientific research, especially in the context of molecular synthesis and structural analysis. For instance, pyrazine-modulated oligo-α-pyridylamido ligands have been synthesized and utilized to create linear heptametal(II) extended metal atom chains (EMACs) with distinct electrochemical and magnetic properties. These complexes exhibit unique redox characteristics and antiferromagnetic interactions, highlighting their potential in materials science and coordination chemistry (Ismayilov et al., 2009). Additionally, the synthesis of new pyrazole derivatives and their antioxidant, antitumor, and antimicrobial activities have been explored, indicating the compound's relevance in pharmaceutical research (El‐Borai et al., 2013).

Crystal Engineering and Supramolecular Chemistry

The structural characteristics of compounds closely related to this compound are of particular interest in the field of crystal engineering and supramolecular chemistry. The analysis of X-ray crystal structures of pyrazinic acid and its isomeric methylpyrazine carboxylic acids provides insights into the occurrence of carboxylic acid-pyridine supramolecular synthons, which are crucial for designing novel crystal structures with desired properties (Vishweshwar et al., 2002).

Photochemistry and Photophysics

The study of photoinduced tautomerization in pyrazolylpyridines showcases the photochemical and photophysical applications of compounds structurally similar to this compound. These compounds exhibit interesting behaviors such as excited-state intramolecular proton transfer (ESIPT), highlighting their potential applications in developing photofunctional materials (Vetokhina et al., 2012).

Coordination Polymers and Fluorescent Materials

The synthesis of coordination polymers using 1-(pyrazin-2-yl)pyridin-2(1H)-one and thiocyanate as mixed bridge ligands demonstrates the compound's utility in forming novel materials with potential applications in fluorescence and materials chemistry. These polymers exhibit unique structural features and weaker fluorescent emission in the solid state, attributed to π–π stacking interaction and coordination effect (Li et al., 2008).